Cas no 104989-01-7 (Benzoyl chloride, 2-(1-oxopropoxy)- (9CI))

• Product Name: Benzoyl chloride, 2-(1-oxopropoxy)- (9CI)
• CAS No: 104989-01-7
• MF: C₁₀H₉ClO₃
• MW: 212.629662275314
• CID: 893638
• PubChem ID: 12214779
• Update Time: 2025-04-19

Benzoyl chloride, 2-(1-oxopropoxy)- (9CI) Chemical and Physical Properties

Names and Identifiers

• Benzoyl chloride, 2-(1-oxopropoxy)- (9CI)
• (2-carbonochloridoylphenyl) propanoate

• Inchi： 1S/C10H9ClO3/c1-2-9(12)14-8-6-4-3-5-7(8)10(11)13/h3-6H,2H2,1H3
• InChI Key： JNROKWXMNAEHQG-UHFFFAOYSA-N
• SMILES： ClC(C1C=CC=CC=1OC(CC)=O)=O

Computed Properties

• Exact Mass: 212.02407
• Monoisotopic Mass: 212.0240218g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 227
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 43.4Ų

Experimental Properties

• PSA: 43.37

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Hydroxybenzoic acid derivatives
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Hydroxybenzoic acid derivatives